Cas no 902836-22-0 (2-(piperidin-4-yloxy)-N-propylacetamide)

• Product Name: 2-(piperidin-4-yloxy)-N-propylacetamide
• CAS No: 902836-22-0
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• CID: 2811998
• PubChem ID: 24208844
• Update Time: 2025-05-19

2-(piperidin-4-yloxy)-N-propylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-piperidin-4-yloxy-N-propylacetamide
• 2-(4-Piperidinyloxy)-N-propylacetamide
• 2-(piperidin-4-yloxy)-N-propylacetamide
• CLB83622
• DB-116321
• DTXSID00639910
• 902836-22-0
• 2-(4-Piperidinyloxy)-N-propylacetamide, AldrichCPR
• 2-[(Piperidin-4-yl)oxy]-N-propylacetamide

• MDL： MFCD08064265
• Inchi： 1S/C10H20N2O2/c1-2-5-12-10(13)8-14-9-3-6-11-7-4-9/h9,11H,2-8H2,1H3,(H,12,13)
• InChI Key： TZQLDIRIOACOLB-UHFFFAOYSA-N
• SMILES： O(CC(NCCC)=O)C1CCNCC1

Computed Properties

• Exact Mass: 200.152477885g/mol
• Monoisotopic Mass: 200.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 367.2±37.0 °C at 760 mmHg
• Flash Point: 175.9±26.5 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-(piperidin-4-yloxy)-N-propylacetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2-(piperidin-4-yloxy)-N-propylacetamide

Introduction to 2-(Piperidin-4-yloxy)-N-Propylacetamide (CAS No. 902836-22-0)

2-(Piperidin-4-yloxy)-N-propylacetamide, also known by its CAS number 902836-22-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features, which include a piperidine ring and an acetamide functional group. These structural elements contribute to its potential therapeutic applications and biological activities.

The piperidine ring, a six-membered nitrogen-containing heterocycle, is a common motif in many bioactive compounds due to its ability to form stable complexes with various biological targets. The presence of the piperidin-4-yloxy group in the structure of 2-(piperidin-4-yloxy)-N-propylacetamide enhances its lipophilicity and improves its ability to cross cell membranes, which is crucial for its pharmacological effects.

The acetamide functional group, on the other hand, is known for its role in modulating the solubility and stability of the compound. This group can also influence the compound's interactions with enzymes and receptors, making it a valuable component in drug design.

Recent research has focused on the potential therapeutic applications of 2-(piperidin-4-yloxy)-N-propylacetamide. Studies have shown that this compound exhibits significant activity against various biological targets, including enzymes and receptors involved in neurological disorders, pain management, and inflammatory conditions. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-(piperidin-4-yloxy)-N-propylacetamide has potent anti-inflammatory properties, making it a promising candidate for the treatment of chronic inflammatory diseases.

In addition to its anti-inflammatory effects, 2-(piperidin-4-yloxy)-N-propylacetamide has been investigated for its potential as an analgesic agent. Preclinical studies have shown that this compound can effectively reduce pain responses in animal models of neuropathic pain. The mechanism of action appears to involve the modulation of ion channels and neurotransmitter systems, which are key players in pain signaling pathways.

The pharmacokinetic properties of 2-(piperidin-4-yloxy)-N-propylacetamide have also been studied extensively. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body, with a moderate half-life that allows for once-daily dosing regimens. The compound is primarily metabolized by cytochrome P450 enzymes in the liver, and its metabolites are excreted via both renal and biliary routes.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(piperidin-4-yloxy)-N-propylacetamide in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are encouraging and suggest that 2-(piperidin-4-yloxy)-N-propylacetamide has the potential to become a valuable addition to the arsenal of drugs used to treat various medical conditions.

In conclusion, 2-(piperidin-4-yloxy)-N-propylacetamide (CAS No. 902836-22-0) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and drug discovery. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, paving the way for future advancements in healthcare.